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Compound of Interest

Compound Name: Bay Y5959

Cat. No.: B1667827 Get Quote

For researchers and scientists handling Bay Y5959, a calcium channel agonist within the

dihydropyridine class of compounds, ensuring its proper disposal is crucial for laboratory safety

and environmental protection. In the absence of a specific Safety Data Sheet (SDS), a cautious

approach based on the compound's chemical family and general laboratory best practices is

required.

Bay Y5959, identified by the CAS number 146136-94-9 and the molecular formula

C26H24N4O2, should be treated as a potentially hazardous chemical. Dihydropyridine

derivatives, such as amlodipine and nifedipine, are known to be harmful if swallowed and can

be toxic to aquatic life with long-lasting effects.[1] Therefore, it is imperative that Bay Y5959 is

not disposed of down the drain or in regular trash.

Immediate Safety and Handling
Before beginning any disposal procedure, personnel must be equipped with the appropriate

Personal Protective Equipment (PPE). This includes:

Eye Protection: Chemical safety goggles or a face shield.

Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile).

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.
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All handling of Bay Y5959, including for disposal, should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
The recommended method for the disposal of Bay Y5959 is through a licensed professional

waste disposal service.[1] The following steps outline the process for preparing this research

chemical for disposal:

Waste Identification and Classification: Treat all waste containing Bay Y5959 as hazardous

chemical waste. This includes pure, unused compound, contaminated labware (e.g., vials,

pipette tips), and solutions.

Waste Segregation:

Solid Waste: Collect unused or expired Bay Y5959 powder, along with any grossly

contaminated items like weighing boats or spill cleanup materials, in a dedicated, sealable,

and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Bay Y5959 should be collected in a separate,

compatible, and leak-proof container. Do not mix with other incompatible waste streams.

For instance, halogenated and non-halogenated solvent wastes should generally be kept

separate.

Container Labeling: All waste containers must be accurately labeled with the words

"Hazardous Waste," the full chemical name "Bay Y5959," and the approximate concentration

and quantity. The date of accumulation should also be clearly marked.

Storage: Store waste containers in a designated satellite accumulation area that is secure

and under the direct supervision of laboratory personnel. Ensure containers are kept closed

except when adding waste and are stored in secondary containment to prevent spills.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to schedule a pickup. Provide them with a

full inventory of the waste.
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Record Keeping: Maintain a detailed log of the disposed chemical, including the date,

quantity, and method of disposal, in accordance with institutional and regulatory

requirements.

Under no circumstances should Bay Y5959 be flushed down the toilet or sink.[1]

Pharmaceuticals can persist in the environment and are not effectively removed by standard

wastewater treatment processes.

Key Data Summary
Property Value

Chemical Name Bay Y5959

CAS Number 146136-94-9

Chemical Class Dihydropyridine

Primary Hazard (Assumed) Harmful if swallowed, Toxic to aquatic life

Recommended Disposal Licensed Professional Waste Disposal Service

Prohibited Disposal Drain or regular trash

Chemical Waste Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of

laboratory chemical waste, which is applicable to Bay Y5959.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1667827?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Elgodipine_Amlodipine.pdf
https://www.benchchem.com/product/b1667827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify Waste Material
(Bay Y5959)

Is a specific SDS
available?

Consult SDS for
specific disposal instructions

Yes

Follow general guidelines for
hazardous chemical waste

No

Determine Waste Type
(Solid, Liquid, Contaminated Labware)

Solid Waste

Solid

Liquid Waste

Liquid

Contaminated
Labware

Labware

Collect in a labeled,
sealed solid hazardous

waste container

Collect in a labeled, sealed,
compatible liquid hazardous

waste container

Collect in a dedicated,
labeled hazardous

waste container

Store in designated Satellite
Accumulation Area with
secondary containment

Contact EHS or licensed
waste disposal service

for pickup

Waste Properly Disposed

Click to download full resolution via product page

Bay Y5959 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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